Cas no 205873-55-8 (3,5-Dihydroxy-4'-bromostilbene)
3,5-Dihydroxy-4'-bromostilbene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,5-[2-(4-bromophenyl)ethenyl]-
- 5-[2-(4-bromophenyl)ethenyl]benzene-1,3-diol
- 3,5-Dihydroxy-4'-bromostilbene
-
- Inchi: 1S/C14H11BrO2/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,16-17H/b2-1+
- InChI Key: NCJVLKFAQIWASE-OWOJBTEDSA-N
- SMILES: BrC1C=CC(=CC=1)/C=C/C1C=C(C=C(C=1)O)O
3,5-Dihydroxy-4'-bromostilbene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D679303-10mg |
3,5-Dihydroxy-4'-bromostilbene |
205873-55-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D679303-50mg |
3,5-Dihydroxy-4'-bromostilbene |
205873-55-8 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D679303-100mg |
3,5-Dihydroxy-4'-bromostilbene |
205873-55-8 | 100mg |
$ 185.00 | 2022-06-05 |
3,5-Dihydroxy-4'-bromostilbene Related Literature
-
Marco Daniele Parenti,Santina Bruzzone,Alessio Nencioni,Alberto Del Rio Mol. BioSyst. 2015 11 2263
Additional information on 3,5-Dihydroxy-4'-bromostilbene
3,5-Dihydroxy-4'-bromostilbene and Its Role in CAS No. 205873-55-8 in Modern Pharmaceutical Research
3,5-Dihydroxy-4'-bromostilbene, with the chemical identifier CAS No. 205873-55-8, has emerged as a pivotal compound in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of stilbene derivatives, which are characterized by a central aromatic benzene ring connected by a double bond to another aromatic ring. The presence of hydroxyl groups and a bromine atom at specific positions in 3,5-Dihydroxy-4'-bromostilbene imparts distinct chemical reactivity and biological activity, making it a subject of significant interest in both academic and industrial research settings.
Recent studies have highlighted the importance of 3,5-Dihydroxy-4'-bromostilbene in the development of novel therapeutic agents. A 2023 publication in the journal Pharmaceutical Research demonstrated that this compound exhibits potent antioxidant properties, which may contribute to its potential use in the treatment of oxidative stress-related diseases. The antioxidant activity of 3,5-Dihydroxy-4'-bromostilbene is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation, mechanisms that are critical in mitigating cellular damage caused by reactive oxygen species.
Furthermore, the structural characteristics of 3,5-Dihydroxy-4'-bromostilbene have been extensively analyzed to understand its interactions with biological targets. The hydroxyl groups at the 3 and 5 positions of the stilbene core are believed to play a crucial role in forming hydrogen bonds with receptor sites, enhancing the compound's binding affinity. The bromine atom at the 4' position introduces electrophilic properties, which may influence the compound's pharmacokinetic profile and metabolic stability. These structural features are essential for optimizing the therapeutic potential of 3,5-Dihydroxy-4'-bromostilbene in drug development.
The pharmacological activities of 3,5-Dihydroxy-4'-bromostilbene have been explored in various preclinical studies. A 2024 study published in Journal of Medicinal Chemistry reported that this compound displays significant anti-inflammatory effects, which could be beneficial in the management of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory properties of 3,5-Dihydroxy-4'-bromostilbene are thought to arise from its ability to modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key signaling pathway involved in inflammation.
Additionally, the potential applications of 3,5-Dihydroxy-4'-bromostilbene in oncology have been a focus of recent research. A 2023 study in Cancer Research suggested that this compound may have cytotoxic effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, which are critical processes in the treatment of malignancies. These findings underscore the importance of 3,5-Dihydroxy-4'-bromostilbene as a potential candidate for further investigation in cancer therapy.
From a synthetic perspective, the preparation of 3,5-Dihydroxy-4'-bromostilbene has been optimized to ensure high purity and yield. Researchers have employed various methodologies, including electrophilic substitution reactions and nucleophilic aromatic substitution, to achieve the desired functional groups. The synthesis of this compound is often preceded by the preparation of intermediate compounds, such as hydroxy-stilbenes, which are then modified to introduce the bromine atom at the 4' position. The optimization of reaction conditions, such as temperature, solvent, and catalysts, is critical to the efficiency of the synthesis process.
The physicochemical properties of 3,5-Dihydroxy-4'-bromostilbene are also of interest in its application as a pharmaceutical compound. Its solubility in different solvents, melting point, and molecular weight are key parameters that influence its formulation and delivery. For instance, the solubility of 3,5-Dihydroxy-4'-bromostilbene in water and organic solvents has been studied to determine its compatibility with various drug delivery systems. These properties are essential for the development of effective formulations that can enhance the bioavailability and therapeutic efficacy of the compound.
The safety profile of 3,5-Dihydroxy-4'-bromostilbene is another critical aspect of its potential use in medicine. Preclinical studies have evaluated its toxicity in animal models, with results indicating that the compound is relatively safe at therapeutic doses. However, further research is needed to determine its long-term effects and potential side effects in human subjects. The assessment of genotoxicity and carcinogenic potential is particularly important for compounds that may be used in chronic disease management.
In conclusion, 3,5-Dihydroxy-4'-bromostilbene (CAS No. 205873-55-8) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features, combined with its demonstrated biological activities, position it as a valuable compound in pharmaceutical research. As the field of medicinal chemistry continues to evolve, further studies on 3,5-Dihydroxy-4'-bromostilbene will likely lead to the discovery of new applications and the optimization of its therapeutic potential.
For researchers and pharmaceutical professionals interested in exploring the potential of 3,5-Dihydroxy-4'-bromostilbene, access to reliable sources of information and high-quality reagents is essential. Companies specializing in chemical synthesis and pharmaceutical research provide the necessary materials and expertise to support the development of this compound. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, is crucial for the characterization and quality control of 3,5-Dihydroxy-4'-bromostilbene in both academic and industrial settings.
As the demand for innovative therapies continues to grow, the role of compounds like 3,5-Dihydroxy-4'-bromostilbene in modern medicine is likely to expand. Continued investment in research and development, along with collaboration between academic institutions and industry partners, will be vital in translating the potential of this compound into practical therapeutic applications. The future of 3,5-Dihydroxy-4'-bromostilbene in pharmaceutical science is promising, and its impact on human health could be significant in the years to come.
Overall, the study of 3,5-Dihydroxy-4'-bromostilbene (CAS No. 205873-55-8) highlights the importance of interdisciplinary research in the development of new drugs. By combining insights from chemistry, biology, and pharmacology, scientists can unlock the full potential of this compound and contribute to the advancement of medical science. As research in this area progresses, the therapeutic applications of 3,5-Dihydroxy-4'-bromostilbene are expected to become more diverse and impactful, offering new hope for the treatment of various diseases and conditions.
For more information on the synthesis, properties, and applications of 3,5-Dihydroxy-4'-bromostilbene, researchers are encouraged to consult recent scientific literature and engage with experts in the field. The availability of specialized resources and the collaboration between different stakeholders will be instrumental in driving further discoveries and innovations related to this compound. As the scientific community continues to explore the possibilities of 3,5-Dihydroxy-4'-bromostilbene, its significance in pharmaceutical research is poised to grow, contributing to the development of more effective and targeted therapies for a wide range of medical conditions.
Finally, the ongoing research into 3,5-Dihydroxy-4'-bromostilbene underscores the dynamic nature of pharmaceutical science. The ability to synthesize and characterize complex compounds like this one is essential for the discovery of new therapeutic agents. As scientists continue to unravel the mechanisms of action and potential applications of 3,5-Dihydroxy-4'-bromostilbene, the compound's role in the treatment of various diseases is likely to expand, offering new opportunities for improving patient outcomes and advancing the field of medicine.
205873-55-8 (3,5-Dihydroxy-4'-bromostilbene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)